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Compound of Interest

Compound Name: PF-4800567 hydrochloride

Cat. No.: B587125 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
PF-4800567 hydrochloride is a potent and selective, ATP-competitive inhibitor of Casein

Kinase 1 epsilon (CK1ε).[1][2] It exhibits approximately 22-fold greater potency for CK1ε over

the closely related isoform CK1δ.[2][3] This selectivity makes PF-4800567 an invaluable

chemical probe for investigating the specific roles of CK1ε in various cellular processes, most

notably in the regulation of the circadian clock.[1][4] Proper preparation of stock solutions is

critical for ensuring experimental reproducibility and accuracy. These application notes provide

detailed protocols for the preparation, storage, and handling of PF-4800567 hydrochloride
solutions.

Compound Information and Properties
A summary of the key quantitative data for PF-4800567 hydrochloride is presented below. It is

crucial to always refer to the batch-specific Certificate of Analysis (CoA) for the exact molecular

weight, as this can vary due to hydration.[2][3]
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Property Value Reference

Molecular Formula C₁₇H₁₈ClN₅O₂·HCl [2][3]

Molecular Weight 396.27 g/mol (anhydrous) [2][3]

Appearance Crystalline solid [5]

Purity ≥98% (typically by HPLC) [2][3][5]

In Vitro IC₅₀ (CK1ε) 32 nM [3][6][7]

In Vitro IC₅₀ (CK1δ) 711 nM [3][6][7]

Cellular IC₅₀ (CK1ε) 2.65 µM [4][6][8]

Cellular IC₅₀ (CK1δ) 20.38 µM [4][6][8]

Solubility Data
PF-4800567 hydrochloride is soluble in several organic solvents but is sparingly soluble in

aqueous buffers.[5] For aqueous-based experiments, a concentrated stock in an organic

solvent must first be prepared.
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Solvent
Maximum
Concentration

Notes Reference

DMSO
10-120 mg/mL

(approx. 25-300 mM)

Can be warmed to

50°C or sonicated to

aid dissolution. Use

fresh, anhydrous

DMSO.

[3][5][7][9]

DMF ~25 mg/mL - [5]

Ethanol ~1 mg/mL - [5]

Aqueous Buffers Sparingly soluble
Not recommended for

primary stock solution.
[5]

1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL

Aqueous working

solutions should be

prepared fresh.

[5]

Signaling Pathway: Role of CK1ε in Circadian
Rhythm
PF-4800567 inhibits CK1ε, which plays a crucial role in the negative feedback loop of the

mammalian circadian clock. CK1ε phosphorylates the Period (PER) and Cryptochrome (CRY)

proteins, leading to their degradation and affecting their nuclear entry, thereby regulating the

period length of the clock.
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Caption: Inhibition of CK1ε by PF-4800567 in the circadian clock pathway.
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Experimental Protocols
5.1. Safety Precautions

PF-4800567 hydrochloride should be handled as a hazardous substance.[5] Always wear

appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses. Avoid inhalation of the solid powder or contact with skin and eyes.[5] Consult the

Safety Data Sheet (SDS) for complete safety information.[10]

5.2. Protocol for Preparing a 100 mM DMSO Stock Solution

This protocol describes the preparation of a high-concentration primary stock solution in

DMSO, which is the most common solvent for this compound.

Materials:

PF-4800567 hydrochloride (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettes

Procedure:

Determine Mass: Using the batch-specific molecular weight (MW) from the CoA, calculate

the mass of PF-4800567 hydrochloride needed. For 1 mL of a 100 mM stock: Mass (mg) =

100 mmol/L * 1 L/1000 mL * 1 mL * MW ( g/mol ) * 1000 mg/g Example (using MW = 396.27

g/mol ): Mass = 0.1 * 396.27 = 39.63 mg

Weigh Compound: Carefully weigh the calculated amount of solid PF-4800567
hydrochloride into a sterile tube.
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Add Solvent: Add the calculated volume of anhydrous DMSO to the tube.

Dissolve: Tightly cap the tube and vortex thoroughly. If the compound does not fully dissolve,

gentle warming in a 50°C water bath or brief sonication can be applied to aid dissolution.[7]

[9] Visually inspect the solution to ensure there are no visible particles.

Storage:

For short-term storage (up to 1 month), store the stock solution at -20°C.[7]

For long-term storage (up to 1 year), create single-use aliquots to avoid repeated freeze-

thaw cycles and store at -80°C.[7]

Protect the solution from light.

5.3. Protocol for Preparing an Aqueous Working Solution

Since PF-4800567 is sparingly soluble in aqueous media, working solutions for cell culture or

enzymatic assays are prepared by diluting the DMSO stock solution into the final aqueous

buffer or media.

Materials:

100 mM PF-4800567 hydrochloride DMSO stock solution

Sterile phosphate-buffered saline (PBS), cell culture medium, or assay buffer

Sterile tubes

Procedure:

Calculate Dilution: Determine the volume of the DMSO stock required to achieve the desired

final concentration in your aqueous medium.

Note: The final concentration of DMSO in the assay should be kept low (typically ≤0.1%) to

avoid solvent-induced artifacts.
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Example: To make 1 mL of a 100 µM working solution from a 100 mM stock: V₁ (stock) =

(C₂ * V₂) / C₁ = (100 µM * 1 mL) / 100,000 µM = 0.001 mL = 1 µL

Prepare Solution: Add 999 µL of the desired aqueous buffer to a sterile tube.

Add Compound: Add 1 µL of the 100 mM DMSO stock solution to the buffer.

Mix: Vortex gently to ensure the solution is homogeneous.

Use Immediately: Aqueous solutions of PF-4800567 are not stable and should be prepared

fresh immediately before use. Do not store aqueous solutions for more than one day.[5]

Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the logical workflow for preparing and storing PF-4800567
hydrochloride stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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